
In-Depth Technical Guide: 5'-O-DMT-N2-DMF-dG

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 5'-O-DMT-N2-DMF-dG

Cat. No.: B13095989

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused analysis of the physicochemical properties of 5'-O-DMT-N2-
DMF-dG, a critical reagent in oligonucleotide synthesis.

Chemical Identity and Molecular Weight
5'-O-DMT-N2-DMF-dG is a chemically modified nucleoside, specifically a phosphoramidite of

deoxyguanosine. It is widely used in the automated synthesis of DNA oligonucleotides. The full

chemical name is often represented as 5'-O-Dimethoxytrityl-N2-dimethylformamidine-2'-

deoxyguanosine, 3'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite.[1][2]

The molecular formula for this compound is C43H53N8O7P.[1][2][3]

Based on this formula, the calculated molecular weight is approximately 824.9 g/mol .[2][3]

Minor variations in the reported weight, such as 824.90 g/mol [2] or 824.93 g/mol [1], are due to

differences in the precision of atomic weights used in the calculation.

Quantitative Data: Molecular Weight Calculation
The molecular weight is derived from the sum of the atomic weights of each constituent atom in

the molecule. The table below provides a detailed breakdown of this calculation.
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Element Symbol Atomic Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 43 12.011 516.473

Hydrogen H 53 1.008 53.424

Nitrogen N 8 14.007 112.056

Oxygen O 7 15.999 111.993

Phosphorus P 1 30.974 30.974

Total 824.920

Logical Relationship of Components
The name "5'-O-DMT-N2-DMF-dG" describes the key chemical modifications on the

deoxyguanosine (dG) nucleoside, which are essential for its function in solid-phase DNA

synthesis.

Deoxyguanosine (dG) Core

5'-O-DMT Group
(Dimethoxytrityl)

 Protects 5' hydroxyl

N2-DMF Group
(Dimethylformamidine)

 Protects exocyclic amine on guanine

3'-CE Phosphoramidite Group

 Enables coupling to next nucleotide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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